Cas no 1805337-80-7 (4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805337-80-7
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4858957
• Update Time: 2025-10-25

4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-2-3-4(15)1-5(7(10)11)16-6(3)8(12,13)14/h1,7H,2H2,(H2,15,16)
• InChI Key： XCXDLGHLPITEHN-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(F)F)N=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805337-80-7)

4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805337-80-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, difluoromethyl, and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated compounds, which are increasingly sought after in modern therapeutics.

The growing demand for fluorinated pyridines in the pharmaceutical industry is driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine due to its potential applications in kinase inhibitors and anticancer agents. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy. Additionally, its CAS No. 1805337-80-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In agrochemical applications, this compound is explored for its utility in designing novel pesticides and herbicides. The incorporation of difluoromethyl and trifluoromethyl groups is known to improve the efficacy and environmental profile of agrochemicals, aligning with the industry's shift toward sustainable chemistry. As regulatory pressures increase, compounds like 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine are pivotal in developing safer and more efficient crop protection solutions.

Synthetic methodologies for CAS No. 1805337-80-7 often involve multi-step processes, including halogenation and amination reactions. Optimizing these procedures is a key focus for chemists, as efficiency and yield are critical for large-scale production. The compound's bromomethyl group also offers versatility for further functionalization, making it a cornerstone in medicinal chemistry and material science.

From an SEO perspective, terms like "fluorinated pyridine synthesis", "bromomethyl pyridine applications", and "trifluoromethyl pyridine derivatives" are highly searched, reflecting the compound's interdisciplinary importance. By addressing these queries, this overview aims to bridge the gap between academic research and industrial applications, providing a resource for scientists and professionals alike.

In conclusion, 4-Amino-3-(bromomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805337-80-7) represents a fusion of innovation and practicality. Its role in advancing drug discovery, agrochemical development, and synthetic chemistry underscores its value in addressing global challenges in health and sustainability. As research progresses, this compound is poised to remain at the forefront of scientific exploration.